Cas no 131878-23-4 (tert-butyl N-[(3R)-1-benzylpyrrolidin-3-yl]carbamate)

• Product name: tert-butyl N-[(3R)-1-benzylpyrrolidin-3-yl]carbamate
• CAS No: 131878-23-4
• MF: C₁₆H₂₄N₂O₂
• MW: 276.37396
• MDL: MFCD01321148
• CID: 135897

tert-butyl N-[(3R)-1-benzylpyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate
• (3R)-(+)-1-Benzyl-3-(tert-butoxycarbonylamino)pyrrolidine
• R-1-Benzyl-3-(Boc-amino)pyrrolidine
• (R)-(+)-1-Benzyl-3-(Boc-amino)pyrrolidine
• (R)-1-Benzyl-3-(Boc-amino)pyrrolidine
• (R)-1-BENZYL-3-N-BOC-AMINO-PYRROLIDINE
• Carbamic acid,N-[(3R)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
• tert-butyl (R)-1-benzylpyrrolidin-3-ylcarbamate
• i>)-(+)-1-Benzyl-3-(<i>tert<
• tert-butyl N-[(3R)-1-benzylpyrrolidin-3-yl]carbamate
• (R)-1-Benzyl-3-NBoc-aMinopyrrolidin
• (R)-Tert-butyl 1-benzylpyrrolidin-3-ylcarbamate
• (R)-1-BENZYL-3-(TERT-BUTOXYCARBONYLAMINO)PYRROLIDINE
• (R)-1-BENZLY-3-(TERT-BUTOXYCARBONYLAMINO)PYRROLIDINE
• (R)-(1-BENZYL-PYRROLIDIN-3-YL)-CARBAMIC ACID TERT-BUTYL ESTER
• [(3R)-1-(Phenylmethyl)-3-pyrrolidinyl]-carbamic acid 1,1-dimethylethyl ester
• TERT-BUTYL(R)-1-BENZYLPYRROLIDIN-3-YLCARBAMATE
• (3R)-(+)-1-BENZYL-3-(TERT-BUTOXYCARBONYLAMINO)PYRROLIDINE 98+%

• MDL： MFCD01321148
• Inchi： InChI=1S/C16H24N2O2/c1-16(2,3)20-15(19)17-14-9-10-18(12-14)11-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,17,19)/t14-/m1/s1
• InChI Key： PHOIDJGLYWEUEK-CQSZACIVSA-N
• SMILES： CC(C)(OC(N[C@@H]1CCN(C1)CC2=CC=CC=C2)=O)C

Computed Properties

• Exact Mass: 276.18400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.7
• Tautomer Count: 2

Experimental Properties

• Color/Form: Powder
• Density: 1.08
• Melting Point: 78.0 to 81.0 deg-C
• Boiling Point: 385.1°Cat760mmHg
• Flash Point: 186.7°C
• Refractive Index: 18.5 ° (C=2, EtOH)
• PSA: 41.57000
• LogP: 3.11440
• Optical Activity: [α]20/D +6°, c = 1% in chloroform
• Solubility: Not determined

tert-butyl N-[(3R)-1-benzylpyrrolidin-3-yl]carbamate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Risk Phrases：R36/37/38

tert-butyl N-[(3R)-1-benzylpyrrolidin-3-yl]carbamate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds